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For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Violet 47 is an acid dye whose precise chemical identity and associated solubility data

are not consistently defined in publicly accessible scientific literature. Research indicates a

significant ambiguity in its classification, with nomenclature often overlapping with other dyes,

most notably C.I. Acid Violet 17 (CAS 4129-84-4) and C.I. Direct Violet 47 (CAS 13011-70-6).

This guide provides a comprehensive overview of the available qualitative solubility information

for these closely related compounds, which may serve as a proxy for understanding the

solubility characteristics of the substance generally referred to as "Acid Violet 47."

Due to the absence of quantitative solubility data, this document emphasizes qualitative

descriptions and presents a general experimental protocol for determining dye solubility. This

allows researchers to generate precise data for their specific samples and solvent systems.

Qualitative Solubility Data
The solubility of acid dyes is largely dictated by the presence of sulfonic acid groups, which

confer hydrophilicity. The available information for dyes closely related to or potentially

synonymous with C.I. Acid Violet 47 is summarized below.
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Solvent
Qualitative Solubility of
C.I. Acid Violet 17 (CAS
4129-84-4)

Qualitative Solubility of
C.I. Direct Violet 47 (CAS
13011-70-6)

Water Easily Soluble[1][2][3] Soluble[2]

Ethanol Easily Soluble[1][4] Soluble[2]

Methanol Very Slightly Soluble[2] Not specified

Acetone Not specified Not specified

Note: The term "soluble" indicates that the dye dissolves to an appreciable extent, while "easily

soluble" suggests a higher degree of solubility. "Very slightly soluble" implies minimal

dissolution. These are qualitative descriptions and the actual solubility can vary with

temperature, pH, and the purity of both the dye and the solvent.

For comparative purposes, C.I. Acid Violet 48 has a reported aqueous solubility of

approximately 80 g/L at 90 °C. This quantitative value for a structurally similar anthraquinone

acid dye provides a useful, albeit indirect, reference point.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of an acid dye in various

solvents. This method is based on the principle of creating a saturated solution and then

quantifying the concentration of the dissolved dye, typically using UV-Vis spectrophotometry.

1. Materials and Equipment:

C.I. Acid Violet 47 sample

Selected solvents (e.g., deionized water, ethanol, methanol, acetone)

Analytical balance

Volumetric flasks

Pipettes
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

UV-Vis spectrophotometer

Constant temperature bath or shaker

2. Procedure:

Preparation of a Saturated Solution:

Add an excess amount of the C.I. Acid Violet 47 powder to a known volume of the solvent

in a sealed container. The excess is to ensure that the solution reaches saturation.

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. A constant temperature bath with a shaker is ideal.

Separation of Undissolved Solid:

After the equilibration period, allow the solution to settle.

Carefully separate the saturated supernatant from the undissolved solid. This can be

achieved by either centrifugation followed by decantation or by filtering the solution

through a fine-pore filter that does not adsorb the dye.

Quantification of Dissolved Dye:

Prepare a series of standard solutions of the dye in the same solvent with known

concentrations.

Measure the absorbance of these standard solutions at the wavelength of maximum

absorbance (λmax) for C.I. Acid Violet 47 using a UV-Vis spectrophotometer.

Construct a calibration curve by plotting absorbance versus concentration (Beer-Lambert

Law).

Accurately dilute a known volume of the saturated supernatant to a concentration that falls

within the range of the calibration curve.
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Measure the absorbance of the diluted saturated solution.

Use the calibration curve to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution, accounting for the dilution

factor. This concentration represents the solubility of the dye in that solvent at the specified

temperature.

3. Data Presentation:

Record the solubility in a table, specifying the solvent, temperature, and the determined
solubility value (e.g., in g/L or mol/L).

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining dye solubility can be visualized as

follows:
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Start: Obtain Dye and Solvents

Prepare Saturated Solution
(Excess dye in solvent)

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

Separate Undissolved Solid
(Centrifugation or Filtration)

Dilute Saturated Supernatant

Prepare Standard Solutions
(Known Concentrations)

Measure Absorbance of Standards
(UV-Vis Spectrophotometer)

Construct Calibration Curve
(Absorbance vs. Concentration)

Determine Concentration from Curve

Measure Absorbance of Diluted Sample

Calculate Solubility
(Account for dilution)

End: Report Solubility Data
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Caption: Experimental workflow for determining dye solubility.
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Signaling Pathway for Dye Dissolution
The dissolution of an acid dye in a polar solvent like water is governed by intermolecular forces.

The following diagram illustrates the key interactions involved.

Acid Dye Molecule

Polar Solvent (e.g., Water)

Aromatic Backbone Sulfonic Acid Group (-SO3-)

Solvation

Ion-Dipole Interaction

Solvent Molecules (H2O) Dipole Moment

Hydrogen Bonding
Dissolved Dye Ion

(Hydrated)
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Caption: Interactions in acid dye dissolution.

Conclusion
While quantitative solubility data for C.I. Acid Violet 47 remains elusive in the public domain,

qualitative assessments of closely related dyes indicate good solubility in water and ethanol.

The provided experimental protocol offers a robust framework for researchers to determine

precise solubility values for their specific samples and conditions. The inherent ambiguity

surrounding the identity of C.I. Acid Violet 47 underscores the importance of empirical solubility

testing for any research or development application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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